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Compound of Interest

Compound Name: Boc-Cys(Et)-Oh

Cat. No.: B558594

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of N-tert-
butoxycarbonyl-S-ethyl-L-cysteine (Boc-Cys(Et)-OH), a valuable building block in peptide
synthesis and drug discovery. This document outlines a two-step synthetic pathway, including
detailed experimental protocols, and presents key data in a structured format for clarity and
ease of use.

Synthetic Pathway Overview

The synthesis of Boc-Cys(Et)-OH is typically achieved through a two-step process. The first
step involves the S-alkylation of L-cysteine with an appropriate ethylating agent to yield S-ethyl-
L-cysteine. The subsequent step is the protection of the a-amino group of S-ethyl-L-cysteine
using di-tert-butyl dicarbonate (Boc anhydride) to afford the final product.

Step 1: S-Ethylation \ Step 2: N-Boc Protection
L-Cysteine (Ethyl Bromide, Base) P S-ethyl-L-cysteine J (Boc Anhydride, Base) Boc-Cys(Et)-OH
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Caption: Overall synthetic pathway for Boc-Cys(Et)-OH.

Experimental Protocols
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The following sections provide detailed methodologies for the synthesis of the intermediate, S-

ethyl-L-cysteine, and the final product, Boc-Cys(Et)-OH.

Step 1: Synthesis of S-ethyl-L-cysteine

This procedure is adapted from established methods for the S-alkylation of cysteine.[1] The

reaction involves the nucleophilic attack of the cysteine thiol on an ethyl halide in a basic

medium.

Materials and Reagents:

Molar Mass ( g/mol

Reagent | Quantity Moles
L-Cysteine 121.16 10.0g 0.0825
Sodium Ethoxide

68.05 11.2g 0.165
(NaOEt)
Ethyl Bromide (EtBr) 108.97 9.9mL (14.4 g) 0.132
Absolute Ethanol 46.07 200 mL
Diethyl Ether 74.12 As needed
Hydrochloric Acid

36.46 As needed
(IM)

Procedure:

e A solution of sodium ethoxide is prepared by cautiously dissolving sodium metal (3.8 g,

0.165 mol) in absolute ethanol (150 mL) under an inert atmosphere (e.g., nitrogen or argon)

in a three-necked flask equipped with a reflux condenser and a dropping funnel.

e L-cysteine (10.0 g, 0.0825 mol) is added to the sodium ethoxide solution, and the mixture is

stirred until the cysteine is fully dissolved.

o Ethyl bromide (9.9 mL, 0.132 mol) is dissolved in absolute ethanol (50 mL) and added
dropwise to the cysteine solution over 30 minutes.
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e The reaction mixture is then heated to reflux and maintained at this temperature for 4 hours.

» After cooling to room temperature, the solvent is removed under reduced pressure using a
rotary evaporator.

e The resulting solid residue is dissolved in a minimal amount of water and the pH is adjusted
to ~6 with 1M hydrochloric acid, which will cause the product to precipitate.

e The precipitate is collected by filtration, washed with cold water and then diethyl ether, and
dried under vacuum to yield S-ethyl-L-cysteine as a white solid.

Step 2: Synthesis of Boc-Cys(Et)-OH
This protocol is based on the general procedure for the N-Boc protection of amino acids.

Materials and Reagents:

Molar Mass ( g/mol

Reagent ) Quantity Moles
S-ethyl-L-cysteine 149.21 10.0g 0.067
Di-tert-butyl

218.25 16.1¢g 0.074

dicarbonate (Bocz20)

Sodium Hydroxide

40.00 As needed -
(NaOH)
Dioxane 88.11 100 mL -
Water 18.02 100 mL -
Ethyl Acetate 88.11 As needed -
Hydrochloric Acid

36.46 As needed -
(IM)

Procedure:
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o S-ethyl-L-cysteine (10.0 g, 0.067 mol) is dissolved in a mixture of dioxane (100 mL) and
water (100 mL).

e The solution is cooled in an ice bath, and the pH is adjusted to 10 by the dropwise addition of
1M sodium hydroxide.

 Di-tert-butyl dicarbonate (16.1 g, 0.074 mol) is added to the reaction mixture, and it is stirred
vigorously at room temperature overnight.

e The dioxane is removed under reduced pressure.

e The remaining aqueous solution is washed with ethyl acetate (3 x 50 mL) to remove any
unreacted Boc anhydride and other impurities.

e The aqueous layer is then cooled in an ice bath and acidified to pH 2-3 with 1M hydrochloric
acid.

e The product will precipitate out of the solution as a white solid.

e The precipitate is collected by filtration, washed with cold water, and dried under vacuum to
yield Boc-Cys(Et)-OH.

Data Presentation

The following table summarizes the key physicochemical properties and expected analytical
data for the intermediate and the final product. Note: Experimental data for Boc-Cys(Et)-OH is
not readily available in the cited literature; therefore, some values are theoretical or based on
similar compounds.
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Property S-ethyl-L-cysteine Boc-Cys(Et)-OH
Molecular Formula CsH11NO2S C10H19NO4S
Molar Mass ( g/mol ) 149.21 249.33
Appearance White crystalline solid White solid

Melting Point (°C)

214-218 (decomposes)

Not reported

1H NMR (D20, 400 MHz) &
(ppm)

~3.8 (t, 1H, a-CH), ~3.0 (d, 2H,

B-CHz), ~2.6 (g, 2H, S-CHa),
~1.2 (t, 3H, CHs)

Expected: ~4.2 (m, 1H, a-CH),
~2.9 (m, 2H, B-CH2), ~2.5 (q,
2H, S-CH2), ~1.4 (s, 9H, Boc-
CHs), ~1.2 (t, 3H, CH5)

13C NMR (D20, 100 MHz) &
(ppm)

~175 (C=0), ~55 (a-CH), ~35
(B-CH2), ~26 (S-CH2), ~15
(CHs)

Expected: ~176 (C=0), ~158
(Boc C=0), ~82 (Boc C), ~56
(a-CH), ~34 (B-CHz), ~28 (Boc
CHs), ~26 (S-CHz), ~15 (CH3)

Purity (by HPLC)

=98%

=298%

Experimental Workflow

The following diagram illustrates the overall workflow for the synthesis of Boc-Cys(Et)-OH,
from starting materials to the final purified product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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